Cas no 96619-87-3 (Butanoic acid,2-methoxy-1-methyl-2-oxoethyl ester)
96619-87-3 structure
Product Name:Butanoic acid,2-methoxy-1-methyl-2-oxoethyl ester
CAS No:96619-87-3
MF:C8H14O4
MW:174.194363117218
CID:814906
PubChem ID:16206158
Update Time:2025-04-19
Butanoic acid,2-methoxy-1-methyl-2-oxoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-methoxy-1-methyl-2-oxoethyl ester
- (1-methoxy-1-oxopropan-2-yl) butanoate
- 2-methoxy-1-methyl-2-oxoethyl butyrate
- EINECS 306-199-3
- SCHEMBL24220782
- NS00066231
- 96619-87-3
- 1-METHOXY-1-OXOPROPAN-2-YL BUTANOATE
- DTXSID40914415
-
- Inchi: 1S/C8H14O4/c1-4-5-7(9)12-6(2)8(10)11-3/h6H,4-5H2,1-3H3
- InChI Key: YKJAHVZTCFGXAH-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)C(C(=O)OC)C
Computed Properties
- Exact Mass: 174.08920892g/mol
- Monoisotopic Mass: 174.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.6Ų
Butanoic acid,2-methoxy-1-methyl-2-oxoethyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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